Cas no 123333-93-7 ((2,4-Dimethylphenyl)hydrazine hydrochloride dihydrate)

• Product Name: (2,4-Dimethylphenyl)hydrazine hydrochloride dihydrate
• CAS No: 123333-93-7
• MF: C₈H₁₇ClN₂O₂
• MW: 208.685781240463
• CID: 104197
• PubChem ID: 72942915
• Update Time: 2025-10-21

(2,4-Dimethylphenyl)hydrazine hydrochloride dihydrate Chemical and Physical Properties

Names and Identifiers

• (2,4-Dimethylphenyl)hydrazine hydrochloride dihydrate
• (2,4-dimethylphenyl)hydrazine,dihydrate,hydrochloride
• 2,4-Dimethylphenylhydrazine HCl salt
• Hydrazine,(2,4-dimethylphenyl)-, hydrochloride, hydrate (1:1:?)
• (2,4-dimethylphenyl)hydrazine;dihydrate;hydrochloride
• 123333-93-7
• (2,4-Dimethylphenyl)hydrazinehydrochloridedihydrate
• SB77996
• CS-W001350

• Inchi： 1S/C8H12N2.ClH.2H2O/c1-6-3-4-8(10-9)7(2)5-6;;;/h3-5,10H,9H2,1-2H3;1H;2*1H2
• InChI Key： PJZKEBPMNNQAJW-UHFFFAOYSA-N
• SMILES： Cl.O.O.N(C1C=CC(C)=CC=1C)N

Computed Properties

• Exact Mass: 172.077
• Monoisotopic Mass: 172.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2

Experimental Properties

• Melting Point: 184℃ (dec.)
• PSA: 38.05000
• LogP: 3.16430

Additional information on (2,4-Dimethylphenyl)hydrazine hydrochloride dihydrate

Comprehensive Guide to (2,4-Dimethylphenyl)hydrazine hydrochloride dihydrate (CAS No. 123333-93-7): Properties, Applications, and Market Insights

(2,4-Dimethylphenyl)hydrazine hydrochloride dihydrate (CAS No. 123333-93-7) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This compound, often referred to as 2,4-DMPH hydrochloride dihydrate, plays a critical role in synthetic chemistry due to its unique structural properties. Researchers and industry professionals frequently search for "2,4-Dimethylphenyl hydrazine HCl uses" or "CAS 123333-93-7 applications," highlighting its relevance in modern scientific applications.

The molecular formula of (2,4-Dimethylphenyl)hydrazine hydrochloride dihydrate is C₈H₁₂N₂·HCl·2H₂O, with a molecular weight of approximately 208.69 g/mol. Its crystalline structure and solubility in polar solvents like water and ethanol make it a versatile reagent. Common queries such as "how to synthesize 2,4-DMPH hydrochloride" or "solubility of CAS 123333-93-7" reflect the compound's technical significance in laboratory settings.

One of the primary applications of (2,4-Dimethylphenyl)hydrazine hydrochloride dihydrate is in the synthesis of heterocyclic compounds, which are foundational in drug development. Recent trends show increased interest in "hydrazine derivatives in medicine" and "CAS 123333-93-7 in pharmaceutical intermediates," aligning with the growing demand for novel therapeutic agents. The compound's role as a building block for bioactive molecules underscores its importance in medicinal chemistry.

In addition to pharmaceuticals, 2,4-DMPH hydrochloride dihydrate is employed in analytical chemistry for derivatization processes. Researchers often search for "derivatization reagents for HPLC" or "hydrazine-based analytical techniques," indicating its utility in enhancing detection sensitivity. The compound's ability to form stable derivatives with carbonyl compounds makes it invaluable in chromatography and spectroscopy.

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In conclusion, (2,4-Dimethylphenyl)hydrazine hydrochloride dihydrate (CAS No. 123333-93-7) is a multifaceted compound with broad applications in pharmaceuticals, analytical chemistry, and material science. Its growing relevance in research and industry is evident from trending searches like "innovative uses of 2,4-DMPH hydrochloride" and "future of hydrazine-based compounds." As scientific exploration continues to evolve, this compound will likely remain a cornerstone in synthetic and analytical methodologies.